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Introduction

The rise of antibiotic resistance necessitates a deeper understanding of the diverse molecular
mechanisms bacteria employ to survive antibiotic assault. The Rtc system, a highly conserved
RNA repair pathway, has emerged as a significant contributor to transient antibiotic resistance,
particularly against ribosome-targeting agents.[1][2] This system primarily consists of two
enzymes: RtcA, an RNA cyclase, and RtcB, an RNA ligase.[1][3][4] Under conditions of cellular
stress, such as antibiotic exposure, damaged RNAs, including tRNAs, can accumulate.[2][4]
The Rtc system is transcriptionally regulated by the activator RtcR, which senses the
accumulation of tRNA fragments.[2][5] Activation of the rtcBA operon leads to the repair of
these damaged RNAs, restoring translational capacity and allowing the bacterium to survive.[1]
[4] This document provides a comprehensive experimental workflow to investigate the role of
the Rtc system in antibiotic resistance.

Rtc Signaling and RNA Repair Pathway

Antibiotic-induced stress can lead to the cleavage of essential RNAs like tRNA. The RicR
transcriptional activator senses these tRNA fragments, specifically 5' tRNA halves ending in a
2',3'-cyclic phosphate, and subsequently activates the expression of the rtcBA operon.[2][5]
RtcA, an ATP-dependent RNA cyclase, converts damaged RNA with 3'-phosphate ends into
RNA with 2',3'-cyclic phosphate termini.[1][3][6] RtcB, a GTP-dependent RNA ligase, then seals
these 2',3'-cyclic phosphate ends to a 5'-hydroxyl (5'-OH) end of another RNA strand,
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completing the repair process and restoring the functional RNA molecule.[1][3][7] This repair of
the translational machinery components confers a transient resistance, allowing the cell to
recover from the antibiotic challenge.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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